Cas no 150281-47-3 (4-(Pyrrolidin-3-yl)pyridine)

4-(Pyrrolidin-3-yl)pyridine is a heterocyclic compound featuring a pyridine ring linked to a pyrrolidine moiety at the 3-position. This structure imparts versatility as a building block in pharmaceutical and agrochemical synthesis, particularly for designing bioactive molecules. The presence of both basic nitrogen sites (pyridine and pyrrolidine) enhances its utility in coordination chemistry and as a ligand in catalytic systems. Its rigid yet flexible scaffold allows for tailored modifications, making it valuable in medicinal chemistry for targeting CNS and receptor-based applications. The compound’s stability and solubility in common organic solvents further facilitate its use in synthetic workflows. Available in high purity, it is suitable for research and industrial-scale applications.
4-(Pyrrolidin-3-yl)pyridine structure
4-(Pyrrolidin-3-yl)pyridine structure
Product Name:4-(Pyrrolidin-3-yl)pyridine
CAS No:150281-47-3
MF:C9H12N2
MW:148.204981803894
MDL:MFCD01862541
CID:65187
PubChem ID:4993105
Update Time:2025-06-25

4-(Pyrrolidin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(Pyrrolidin-3-yl)pyridine
    • 4-pyrrolidin-3-ylpyridine
    • 4-Pyrrolidin-3-yl-pyridine
    • 4-Tetrahydro-1H-pyrrol-3-ylpyridine
    • 3-(Pyridin-4-yl)pyrrolidine
    • 4-(3-pyrrolidinyl)pyridine
    • 4-(3-pyrrolidyl)-pyridine
    • Pyridine,4-(3-pyrrolidinyl)
    • Pyridine, 4-(3-pyrrolidinyl)-
    • Pyridine, 4-(3-pyrrolidinyl)- (9CI)
    • 3-(4-pyridyl)pyrrolidine
    • DTXSID50407328
    • 4-(pyrrolidin-3-yl)pyridine, AldrichCPR
    • AKOS003655838
    • FT-0645259
    • 4 -(3-pyrrolidinyl)pyridine
    • HWJSDKNFWQDVIG-UHFFFAOYSA-N
    • F2148-0160
    • 4-(3-pyrrolidinyl) pyridine
    • EN300-115754
    • 150281-47-3
    • 4-(3-PYRROLIDINYL)-PYRIDINE
    • MFCD01862541
    • J-513858
    • BB 0221040
    • 4-(3-pyrrolidyl)pyridine
    • CS-0171016
    • A809026
    • SCHEMBL1189629
    • MDL： MFCD01862541
    • Inchi： 1S/C9H12N2/c1-4-10-5-2-8(1)9-3-6-11-7-9/h1-2,4-5,9,11H,3,6-7H2
    • InChI Key： HWJSDKNFWQDVIG-UHFFFAOYSA-N
    • SMILES： N1CCC(C2C=CN=CC=2)C1

Computed Properties

  • Exact Mass: 148.10000
  • Monoisotopic Mass: 148.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • Color/Form: Solid
  • Density: 1.042
  • Boiling Point: 260.7°Cat760mmHg
  • Flash Point: 111.5°C
  • Refractive Index: 1.536
  • PSA: 24.92000
  • LogP: 1.48730

4-(Pyrrolidin-3-yl)pyridine Security Information

  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280;P305+P351+P338;P310
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：2-8 °C

4-(Pyrrolidin-3-yl)pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(Pyrrolidin-3-yl)pyridine Pricemore >>

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4-(Pyrrolidin-3-yl)pyridine Production Method

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